Cas no 10117-14-3 ([1,1'-Biphenyl]-2,2'-dimethanol,6,6'-dimethoxy-)
10117-14-3 structure
Product Name:[1,1'-Biphenyl]-2,2'-dimethanol,6,6'-dimethoxy-
CAS No:10117-14-3
MF:C16H18O4
MW:274.311725139618
CID:236107
PubChem ID:298904
Update Time:2025-04-19
[1,1'-Biphenyl]-2,2'-dimethanol,6,6'-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Biphenyl]-2,2'-dimethanol,6,6'-dimethoxy-
- [2-[2-(hydroxymethyl)-6-methoxyphenyl]-3-methoxyphenyl]methanol
- 2,2'-bis(hydroxymethyl)-6,6'-dimethoxy-1,1'-biphenyl
- 2,2'-Bis(hydroxymethyl)-6,6'-dimethoxybiphenyl
- 2,2'-bis< hydroxymethyl> -6,6'-dimethoxybiphenyl
- 2,2'-Bis-hydroxymethyl-6,6'-dimethoxy-biphenyl
- 2,2'-dihydroxymethyl-6,6'-dimethoxybiphenyl
- 2,2'-dihydroxymethyl-6,6'-dimethoxydiphenyl
- 6,6'-Bis< hydroxymethyl> -2,2'-dimethoxy-biphenyl
- AC1L6TTR
- NSC171269
- NSC-171269
- DTXSID20305620
- 10117-14-3
-
- Inchi: 1S/C16H18O4/c1-19-13-7-3-5-11(9-17)15(13)16-12(10-18)6-4-8-14(16)20-2/h3-8,17-18H,9-10H2,1-2H3
- InChI Key: UGGHKFKKCGGPIY-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=CC(CO)=C1C1C(=CC=CC=1CO)OC
Computed Properties
- Exact Mass: 274.12054
- Monoisotopic Mass: 274.121
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 436.5°C at 760 mmHg
- Flash Point: 217.8°C
- Refractive Index: 1.584
- PSA: 58.92
- LogP: 2.35540
[1,1'-Biphenyl]-2,2'-dimethanol,6,6'-dimethoxy- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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